Cas no 111443-80-2 (1-Butanone,2-[(hexahydro-1H-azepin-1-yl)methyl]-1-(4-methylphenyl)-, hydrochloride (1:1))

• Product Name: 1-Butanone,2-[(hexahydro-1H-azepin-1-yl)methyl]-1-(4-methylphenyl)-, hydrochloride (1:1)
• CAS No: 111443-80-2
• MF: C₁₈H₂₈ClNO
• MW: 309.874024391174
• CID: 162582
• PubChem ID: 60494
• Update Time: 2025-04-19

1-Butanone,2-[(hexahydro-1H-azepin-1-yl)methyl]-1-(4-methylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,2-[(hexahydro-1H-azepin-1-yl)methyl]-1-(4-methylphenyl)-, hydrochloride (1:1)
• 2-(azepan-1-ium-1-ylmethyl)-1-(4-methylphenyl)butan-1-one,chloride
• TG-14
• BUTYROPHENONE, 2-((HEXAHYDRO-1H-AZEPIN-1-YL)METHYL)-4'-METHYL-, HYDROCHLORIDE
• 2-((Hexahydro-1H-azepin-1-yl)methyl)-4'-methylbutyrophenone hydrochloride
• 111443-80-2

• Inchi： 1S/C18H27NO.ClH/c1-3-16(14-19-12-6-4-5-7-13-19)18(20)17-10-8-15(2)9-11-17;/h8-11,16H,3-7,12-14H2,1-2H3;1H
• InChI Key： HZRIDNJQJALIEA-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C1C=CC(C)=CC=1)C(CC)C[NH+]1CCCCCC1

Computed Properties

• Exact Mass: 280.9669
• Monoisotopic Mass: 309.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.5A^2

Experimental Properties

• Boiling Point: 403.6°Cat760mmHg
• Flash Point: 143°C
• PSA: 22.97
• LogP: 4.81980